Cas no 139517-03-6 (Ethanol, 2,2,2-trichloro-1-[2-[[(4-chlorophenyl)methylene]amino]ethoxy]-)
139517-03-6 structure
Product Name:Ethanol, 2,2,2-trichloro-1-[2-[[(4-chlorophenyl)methylene]amino]ethoxy]-
CAS No:139517-03-6
MF:C21H30O3
MW:330.461106777191
CID:1273504
PubChem ID:12624853
Update Time:2025-04-20
Ethanol, 2,2,2-trichloro-1-[2-[[(4-chlorophenyl)methylene]amino]ethoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2,2,2-trichloro-1-[2-[[(4-chlorophenyl)methylene]amino]ethoxy]-
- 17alpha-Hydroxypregn-4-ene-3,20-dione (5)
- 139517-03-6
- NS00010373
- SCHEMBL14523053
- AKOS021599143
- (17R)-17-Acetyl-17-hydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
- AKOS002140807
- 1-acetyl-1-hydroxy-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
- BDBM235655
- AC-20131
-
- Inchi: 1S/C21H30O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h12,16-18,24H,4-11H2,1-3H3/t16?,17?,18?,19?,20?,21-/m0/s1
- InChI Key: DBPWSSGDRRHUNT-KQMXEUTGSA-N
- SMILES: O[C@]1(C(C)=O)CCC2C3CCC4=CC(CCC4(C)C3CCC21C)=O
Computed Properties
- Exact Mass: 328.95463
- Monoisotopic Mass: 330.219
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 635
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 54.4A^2
Experimental Properties
- PSA: 41.82
Ethanol, 2,2,2-trichloro-1-[2-[[(4-chlorophenyl)methylene]amino]ethoxy]- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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